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Compound of Interest

Compound Name: Robinlin

Cat. No.: B1250724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Robinlin, a novel C-11 homo-

monoterpene, detailing its discovery, chemical properties, biological activity, and the

experimental protocols utilized in its isolation and characterization. This document is intended

to serve as a foundational resource for researchers in natural product chemistry, pharmacology,

and drug development.

Introduction to Robinlin
Robinlin (1) is a bioactive homo-monoterpene isolated from the black locust tree, Robinia

pseudoacacia L. (Fabaceae).[1][2] Its discovery was the result of a bioactivity-directed

fractionation of ethanolic extracts of the plant.[1][2] What makes Robinlin particularly

noteworthy is its novel molecular skeleton, which had not been previously reported as a natural

product from a plant source.[2] As a homo-monoterpene, Robinlin possesses an additional

carbon atom, deviating from the typical C10 structure of monoterpenes and challenging the

conventional isoprene rule.[3]

Chemical and Physical Properties
Robinlin is chemically identified as (6R)-6-hydroxy-3-(2-hydroxyethyl)-2,4,4-trimethylcyclohex-

2-en-1-one.[4] A summary of its key properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Robinlin
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Property Value Source

Molecular Formula C11H18O3 [4]

Molecular Weight 198.26 g/mol PubChem

IUPAC Name

(6R)-6-hydroxy-3-(2-

hydroxyethyl)-2,4,4-

trimethylcyclohex-2-en-1-one

[4]

CAS Number 359437-77-7 PubChem

Natural Source Robinia pseudoacacia L. [1][4]

Biological Activity
Initial biological screening of Robinlin has demonstrated significant bioactivity. The key

findings are summarized in Table 2.

Table 2: Biological Activity of Robinlin

Assay Result Significance Source

Brine Shrimp Lethality

Test (BST)
Strong bioactivity

Indicates potential

cytotoxic or pesticidal

properties.

[1][2]

Human Solid Tumor

Cell Lines

Not significantly

cytotoxic

Suggests selectivity in

its cytotoxic effects.
[2]

The potent activity in the brine shrimp lethality test suggests that Robinlin could be a candidate

for further investigation as an antineoplastic or pesticidal agent.[1] However, its lack of

significant cytotoxicity against human solid tumor cell lines indicates a need for broader

screening to identify its specific cellular targets.[2]

Experimental Protocols
The isolation and characterization of Robinlin involved a multi-step process guided by its

biological activity.
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Bioactivity-Directed Fractionation
The isolation of Robinlin was achieved through bioactivity-directed fractionation of the

ethanolic extracts of Robinia pseudoacacia.[1][2] This method involves a systematic process of

separating the components of a crude extract and testing the biological activity of each fraction.

The active fractions are then subjected to further separation until a pure, active compound is

isolated.

The general workflow for this process is illustrated in the diagram below.
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Caption: Bioactivity-directed isolation of Robinlin.
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Structural Elucidation
The definitive structure of Robinlin was determined through comprehensive spectral analyses

of the parent compound and its derivatives.[1][2] These techniques typically include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

HMBC) NMR experiments to determine the carbon-hydrogen framework and connectivity of

the molecule.

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify any chromophores.

Classification and Biosynthesis
Classification
Terpenes are broadly classified based on the number of five-carbon isoprene units they

contain.[5] Robinlin, with its C11 skeleton, is classified as a homo-monoterpene. This indicates

that it is derived from a monoterpene precursor but contains an additional carbon atom.

Table 3: Terpene Classification

Class Isoprene Units Carbon Atoms Example

Monoterpenes 2 10 Limonene, Pinene

Homo-monoterpenes 2 + CHx 11 Robinlin

Sesquiterpenes 3 15 Farnesol

Diterpenes 4 20 Paclitaxel

Biosynthesis
While the specific biosynthetic pathway of Robinlin has not been elucidated, the biosynthesis

of monoterpenes generally proceeds via the methylerythritol phosphate (MEP) pathway to

produce geranyl pyrophosphate (GPP).[6] The formation of homo-terpenes is thought to involve
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the addition of a methyl group to a standard terpene precursor, a process that has been

observed in fungi and bacteria.[3] The biosynthesis of Robinlin likely involves a similar

methylation or other carbon-addition step to a C10 monoterpene intermediate.

The proposed general biosynthetic origin of Robinlin is depicted below.

Primary Metabolism (Pyruvate, Glyceraldehyde-3-phosphate)

Methylerythritol Phosphate (MEP) Pathway

Isopentenyl Pyrophosphate (IPP) & Dimethylallyl Pyrophosphate (DMAPP)

Geranyl Pyrophosphate (GPP) (C10)

Unknown C1 Addition/Rearrangement

Robinlin Precursor (C11)

Cyclization & Oxidation

Robinlin
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Caption: Proposed biosynthetic origin of Robinlin.

Future Directions
The discovery of Robinlin opens several avenues for future research:

Total Synthesis: The first total synthesis of (±)-robinlin has been achieved, which can

facilitate further biological studies by providing a reliable source of the compound.[7]

Mechanism of Action Studies: Investigating the specific molecular targets and signaling

pathways affected by Robinlin to understand its bioactivity.

Analog Synthesis and Structure-Activity Relationship (SAR) Studies: Synthesizing

derivatives of Robinlin to explore how modifications to its structure affect its biological

activity, potentially leading to the development of more potent and selective compounds.

Biosynthetic Pathway Elucidation: Investigating the enzymatic machinery responsible for the

formation of Robinlin in Robinia pseudoacacia to understand the novel biochemical

reactions involved in its synthesis.

In conclusion, Robinlin represents a unique chemical entity with demonstrated biological

activity. This guide provides a foundational understanding for scientists and researchers to

further explore its therapeutic and scientific potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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